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Compound of Interest

Compound Name: Methyl 7-azaindole-3-glyoxylate

Cat. No.: B015997

CAS Number: 357263-49-1

Synonyms: Methyl (7-azaindol-3-yl)oxoacetate, a-Oxo-1H-pyrrolo[2,3-b]pyridine-3-acetic acid
methyl ester

This technical guide provides an in-depth overview of Methyl 7-azaindole-3-glyoxylate, a key
building block in the synthesis of pharmacologically active compounds. The 7-azaindole
scaffold is a "privileged structure” in medicinal chemistry, frequently utilized for its ability to
mimic the hinge-binding motif of ATP in various kinases.[1][2][3] This document outlines the
compound's properties, a proposed synthetic route with a detailed experimental protocol, and
its potential applications in drug development, particularly in the design of kinase inhibitors.

Physicochemical Properties

A summary of the key physicochemical properties of Methyl 7-azaindole-3-glyoxylate is
presented in the table below. These values are crucial for understanding the compound's
behavior in various experimental settings.
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Property Value Reference
Molecular Formula C10HsN20s3
Molecular Weight 204.18 g/mol
CAS Number 357263-49-1

Off-white to yellow solid
Appearance .

(predicted)
Melting Point 165-168 °C

N ) 399.1 °C at 760 mmHg

Boiling Point .

(predicted)
LogP 0.91860 (predicted)
pKa 11.42 + 0.40 (predicted)

Synthesis of Methyl 7-azaindole-3-glyoxylate

While a specific, detailed experimental protocol for the synthesis of Methyl 7-azaindole-3-

glyoxylate is not extensively documented in publicly available literature, a plausible synthetic

route can be devised based on established methodologies for the functionalization of the 7-

azaindole core. The most common and effective method for introducing an acyl group at the C3

position of 7-azaindole is through a Friedel-Crafts acylation or a similar electrophilic substitution

reaction.[4]

A proposed two-step synthesis starting from commercially available 7-azaindole is outlined

below.
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Step 1: Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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